Cas no 7414-92-8 (Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl-)

Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl- structure
7414-92-8 structure
Product Name:Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl-
CAS No:7414-92-8
MF:C19H12O4
MW:304.296185493469
CID:563706
PubChem ID:99188
Update Time:2025-04-19

Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[a]anthracene-7,12-dione,1,8-dihydroxy-3-methyl-
    • 1,8-dihydroxy-3-methylbenzo[a]anthracene-7,12-dione
    • tetrangulol
    • 1,8-dihydroxy-3-methyltetraphene-7,12-dione
    • AC1L40PZ
    • AC1Q6NIE
    • CHEBI:32212
    • CHEMBL1668340
    • NSC194618
    • SureCN5071398
    • 7414-92-8
    • 1,8-Dihydroxy-3-methylbenz(a)anthracene-7,12-dione
    • BS-1065
    • NCI60_001626
    • Benz[a]anthracene-7, 1,8-dihydroxy-3-methyl-
    • Benz(a)anthracene-7,12-dione, 1,8-dihydroxy-3-methyl-
    • SCHEMBL5071398
    • Q27114830
    • NSC-194618
    • DTXSID90225109
    • 18-Dihydroxy-3-methylbenz(a)anthracene-7,12-dione
    • NSC 194618
    • Inchi: 1S/C19H12O4/c1-9-7-10-5-6-12-17(15(10)14(21)8-9)19(23)11-3-2-4-13(20)16(11)18(12)22/h2-8,20-21H,1H3
    • InChI Key: NFUYRESOTVGLRL-UHFFFAOYSA-N
    • SMILES: OC1=CC(C)=CC2C=CC3C(C4C(=CC=CC=4C(C=3C=21)=O)O)=O

Computed Properties

  • Exact Mass: 304.07356
  • Monoisotopic Mass: 304.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • Density: 1.474
  • Boiling Point: 576.5°C at 760 mmHg
  • Flash Point: 316.5°C
  • Refractive Index: 1.762
  • PSA: 74.6
  • LogP: 3.33480
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